Cas no 1221725-50-3 (3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1221725-50-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 4578817
• Update Time: 2025-11-01

3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-6-carboxylic acid, 5,6,7,8-tetrahydro-3-methyl-
• 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• Inchi： 1S/C8H11N3O2/c1-5-9-10-7-3-2-6(8(12)13)4-11(5)7/h6H,2-4H2,1H3,(H,12,13)
• InChI Key： BSCMOTNOTCLFAK-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1CC(C(O)=O)CC2

Additional information on 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

Comprehensive Overview of 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1221725-50-3)

The compound 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1221725-50-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyridine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate due to its ability to interact with various biological targets.

In recent years, the demand for triazolopyridine derivatives has surged, driven by their versatility in medicinal chemistry. The 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid is often explored for its role in designing small-molecule inhibitors and enzyme modulators. Its carboxylic acid functional group enhances its solubility and reactivity, making it suitable for further derivatization. This compound is frequently discussed in forums focusing on drug design and chemical synthesis optimization, reflecting its relevance in modern research.

One of the key trends in the scientific community is the search for sustainable synthetic routes for complex heterocycles like 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid. Researchers are investigating greener catalysts and solvent-free conditions to reduce environmental impact. Additionally, computational chemistry tools, such as molecular docking and QSAR modeling, are being employed to predict the compound's interactions with proteins, accelerating its application in targeted therapy development.

The compound's CAS No. 1221725-50-3 is frequently searched in databases like PubChem and Reaxys, highlighting its importance in cheminformatics. Users often inquire about its physical properties, such as melting point and solubility, as well as its spectroscopic data (e.g., NMR, IR). These details are critical for quality control and regulatory compliance in industrial settings. Furthermore, the rise of AI-driven drug discovery platforms has increased interest in this molecule as a candidate for virtual screening campaigns.

Another area of interest is the potential of 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid in agrochemical applications. Its structural motifs are being evaluated for pest control and plant growth regulation, aligning with the global push for sustainable agriculture. Patent filings related to this compound often emphasize its efficacy as a biodegradable active ingredient, addressing consumer concerns about environmental persistence.

In conclusion, 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1221725-50-3) represents a multifaceted tool for researchers across disciplines. Its integration into high-throughput screening libraries and green chemistry initiatives underscores its enduring relevance. As scientific inquiries evolve, this compound will likely remain a focal point for innovation in both pharmaceutical and agrochemical sectors.